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Compound of Interest

Compound Name: CH 275

Cat. No.: B15603759 Get Quote

Immediate action required: Positive identification of the substance is crucial before proceeding

with any handling or disposal. The designation "CH 275" is ambiguous and corresponds to

multiple, chemically distinct products with vastly different safety protocols and disposal

requirements.

Consult the Safety Data Sheet (SDS) and the manufacturer's label on your specific container to

accurately identify the chemical. Misidentification can lead to serious safety incidents, including

fire, explosion, and toxic exposure. This guide provides disposal procedures for various

substances identified as "275" to illustrate the importance of precise identification.

Summary of Potential "CH 275" Substances and
Associated Hazards
The following table summarizes the key hazards of different substances that may be referred to

as "275". This data underscores the critical need for accurate identification before handling or

disposal.
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Product Name/Identifier
Key Chemical
Components

Primary Hazards

Axalta Coating Systems 275
Not specified, but described as

a liquid.

Highly flammable liquid and

vapor, causes skin irritation,

serious eye damage, may

cause respiratory irritation,

drowsiness or dizziness, and

may damage fertility or the

unborn child.[1]

All-state 275
Coated metal rods containing

nickel and titanium dioxide.

Fumes from welding can be

toxic, carcinogenic, and cause

metal fume fever.[2] Spatter

and melting metal can cause

burns and fires.[2] Arc rays can

damage eyes and skin, and

electric shock can be fatal.[2]

quick temper 275
Potassium Nitrate, Sodium

Nitrite

Oxidizing solid that may

intensify fire.[3] Toxic if

swallowed and causes serious

eye irritation.[3] Very toxic to

aquatic life with long-lasting

effects.[3]

CHEM-CREST 275
Sodium Hydroxide, Potassium

Hydroxide

Causes severe skin burns and

eye damage. Harmful if

swallowed or inhaled. Reacts

with certain metals to produce

flammable hydrogen gas.

MS-275 (Cayman Chemical) N/A (Research Chemical)

Toxic if swallowed, may

damage fertility or the unborn

child, causes skin and serious

eye irritation, and may cause

respiratory irritation.[4]
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General Chemical Disposal Workflow
The following diagram outlines a general, procedural workflow for the safe disposal of

laboratory chemicals. This is a generalized guide; always refer to the specific SDS for your

substance.
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Preparation

Segregation & Containment

Disposal

Start: Identify the Chemical

Consult the Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Segregate Waste by Hazard Class

Use a Designated, Labeled, and Compatible Waste Container

Securely Seal the Container

Store in a Designated Waste Accumulation Area

Arrange for Pickup by Authorized Waste Disposal Service

End: Complete Disposal Documentation

Click to download full resolution via product page

General workflow for the safe disposal of laboratory chemicals.
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Detailed Disposal Protocols for Specific "275"
Substances
Axalta Coating Systems 275

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye

or face protection.[1] If fumes are present, use an appropriate mask or self-contained

breathing apparatus.[1]

Spill Response:

Stop the leak if it can be done without risk.[1]

Move containers from the spill area.

Use spark-proof tools and explosion-proof equipment.

Avoid breathing vapor or mist.

Ensure adequate ventilation.

Disposal: The generation of waste should be avoided or minimized wherever possible.

Dispose of surplus and non-recyclable products via a licensed waste disposal contractor.[1]

Do not dispose of in sewers. Disposal should be in accordance with applicable regional,

national, and local laws and regulations.[1]

All-state 275 (Welding Rods)

Handling: Wear gloves when handling to prevent contaminating hands with product dust.[2]

Waste Management:

Solid objects may be picked up and placed into a container.[2]

Do not discard as refuse.[2]

Refer to section 13 of the SDS for specific disposal instructions.[2]
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Note: The primary hazards are associated with the welding process (fumes, radiation, etc.),

not the rod itself in its solid, unused state.

quick temper 275

Personal Protective Equipment (PPE): Wear rubber protective gloves and goggles.[3]

Spill Response:

Keep away from heat, clothing, and other combustible materials.[3]

Contain and clean up spills immediately.

Persons performing cleanup should wear adequate PPE.[3]

Disposal: Dispose of contents/container in accordance with local, regional, national, or

international regulations.[3] This substance is very toxic to aquatic life, so releases to the

environment must be avoided.[3]

MS-275 (Cayman Chemical)

Environmental Precautions: Do not allow to enter sewers, or surface or ground water.[4] It is

slightly hazardous for water.[4]

Containment and Cleaning Up: Dispose of contaminated material as waste according to

section 13 of the SDS.[4] Ensure adequate ventilation.[4]

Disposal: The substance is classified and labeled according to the Globally Harmonized

System (GHS).[4] Follow all federal, state, and local environmental regulations.

Important Considerations for Researchers and Scientists:

Never mix different chemical wastes.

Always label waste containers clearly and accurately.

Maintain an inventory of all chemicals and their waste products.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.hubbardhall.com/application/files/2417/3168/5509/QUICK-TEMPER-275.pdf
https://www.hubbardhall.com/application/files/2417/3168/5509/QUICK-TEMPER-275.pdf
https://www.hubbardhall.com/application/files/2417/3168/5509/QUICK-TEMPER-275.pdf
https://www.hubbardhall.com/application/files/2417/3168/5509/QUICK-TEMPER-275.pdf
https://www.hubbardhall.com/application/files/2417/3168/5509/QUICK-TEMPER-275.pdf
https://cdn.caymanchem.com/cdn/msds/13284m.pdf
https://cdn.caymanchem.com/cdn/msds/13284m.pdf
https://cdn.caymanchem.com/cdn/msds/13284m.pdf
https://cdn.caymanchem.com/cdn/msds/13284m.pdf
https://cdn.caymanchem.com/cdn/msds/13284m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on disposal procedures.

By adhering to these guidelines and, most importantly, correctly identifying the specific "CH
275" substance you are working with, you can ensure a safe and compliant disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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